3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one

• IUPAC Name: 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C20H22N4O2/c25-19(14-18-16-4-1-2-5-17(16)20(26)22-18)24-11-3-10-23(12-13-24)15-6-8-21-9-7-15/h1-2,4-9,18H,3,10-14H2,(H,22,26)
• InChI Key: KLVMYCDXELLNCW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(=O)CC2C3=CC=CC=C3C(=O)N2)C4=CC=NC=C4
• Molecular Formula: C20H22N4O2
• Molecular Weight: 350.4 g/mol

Description

3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoindolin-1-one derivatives, which have been extensively studied for their biological activities.

Mechanism of Action

The mechanism of action of 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects
Studies have shown that 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one exhibits biochemical and physiological effects on various cell types. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, and to induce apoptosis in cancer cells. It has also been shown to protect neurons from oxidative stress and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one in lab experiments include its potential therapeutic applications and its ability to inhibit the activity of enzymes and signaling pathways involved in inflammation and tumor growth. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one. These include:
1. Investigating the potential use of this compound in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
2. Studying the effect of this compound on tumor growth and metastasis in various cancer types.
3. Investigating the potential use of this compound as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
4. Developing more efficient synthesis methods for this compound to increase its availability for research purposes.
5. Conducting further studies to understand the mechanism of action of this compound and identify potential targets for therapeutic intervention.
In conclusion, 3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one is a chemical compound that has potential therapeutic applications in various diseases. Its mechanism of action and biochemical and physiological effects have been studied, and future research directions include investigating its use in the treatment of inflammatory diseases, cancer, and neurodegenerative diseases, as well as developing more efficient synthesis methods and understanding its mechanism of action.

Scientific Research Applications

3-[2-oxo-2-(4-pyridin-4-yl-1,4-diazepan-1-yl)ethyl]isoindolin-1-one has been investigated for its potential therapeutic applications. Studies have shown that this compound exhibits anti-inflammatory, anti-tumor, and anti-microbial activities. It has also been shown to have potential as a neuroprotective agent.